N-[2-(3-phenylpropoxy)phenyl]acetamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-[2-(3-phenylpropoxy)phenyl]acetamide
• InChI: InChI=1S/C17H19NO2/c1-14(19)18-16-11-5-6-12-17(16)20-13-7-10-15-8-3-2-4-9-15/h2-6,8-9,11-12H,7,10,13H2,1H3,(H,18,19)
• InChI Key: RRPGIJNKFUQXNH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC=C1OCCCC2=CC=CC=C2

Description

N-[2-(3-phenylpropoxy)phenyl]acetamide, also known as F13640, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. F13640 belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors. FAAH is an enzyme that breaks down endocannabinoids, which are molecules that play a crucial role in regulating various physiological processes, including pain, inflammation, and anxiety. Inhibition of FAAH can increase the levels of endocannabinoids, leading to potential therapeutic benefits.

Mechanism of Action

N-[2-(3-phenylpropoxy)phenyl]acetamide works by inhibiting the enzyme FAAH, which breaks down endocannabinoids. By inhibiting FAAH, N-[2-(3-phenylpropoxy)phenyl]acetamide increases the levels of endocannabinoids, which can lead to potential therapeutic benefits.
Biochemical and Physiological Effects
N-[2-(3-phenylpropoxy)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. In addition to reducing pain, N-[2-(3-phenylpropoxy)phenyl]acetamide has been shown to have anti-inflammatory effects, reduce anxiety and depression-like behaviors, and improve memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-phenylpropoxy)phenyl]acetamide in lab experiments is that it is a highly selective FAAH inhibitor, meaning that it specifically targets FAAH without affecting other enzymes. This makes it a useful tool for studying the role of FAAH in various physiological processes. One limitation of using N-[2-(3-phenylpropoxy)phenyl]acetamide is that it has low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[2-(3-phenylpropoxy)phenyl]acetamide. One area of interest is in the development of new FAAH inhibitors with improved properties, such as increased solubility and selectivity. Another area of research is in the development of new therapeutic applications for FAAH inhibitors, such as in the treatment of anxiety and depression. Finally, there is interest in studying the long-term effects of FAAH inhibition and endocannabinoid modulation on various physiological processes.

Synthesis Methods

The synthesis of N-[2-(3-phenylpropoxy)phenyl]acetamide involves a multi-step process that begins with the reaction between 4-bromoanisole and 3-phenylpropyl magnesium bromide to form 2-(3-phenylpropoxy)phenyl) methanol. The resulting compound is then converted to the corresponding acetate ester through reaction with acetic anhydride. Finally, the ester is hydrolyzed to form N-[2-(3-phenylpropoxy)phenyl]acetamide.

Scientific Research Applications

N-[2-(3-phenylpropoxy)phenyl]acetamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of pain. Studies have shown that FAAH inhibition can increase the levels of endocannabinoids, which can reduce pain and inflammation. N-[2-(3-phenylpropoxy)phenyl]acetamide has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain.